Cas no 2110162-09-7 (4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid)

4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid structure
2110162-09-7 structure
Product Name:4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid
CAS No:2110162-09-7
MF:C12H21N3O2
MW:239.314042806625
CID:6055680
PubChem ID:83842973
Update Time:2025-07-19

4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid
    • 2110162-09-7
    • EN300-1773468
    • Inchi: 1S/C12H21N3O2/c1-12(2,3)10-6-9(15(4)14-10)8(7-13)5-11(16)17/h6,8H,5,7,13H2,1-4H3,(H,16,17)
    • InChI Key: QTXAXFOBKHUJSP-UHFFFAOYSA-N
    • SMILES: OC(CC(CN)C1=CC(C(C)(C)C)=NN1C)=O

Computed Properties

  • Exact Mass: 239.16337692g/mol
  • Monoisotopic Mass: 239.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 81.1Ų

4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1773468-0.05g
4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid
2110162-09-7
0.05g
$1091.0 2023-09-20
Enamine
EN300-1773468-0.1g
4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid
2110162-09-7
0.1g
$1144.0 2023-09-20
Enamine
EN300-1773468-0.25g
4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid
2110162-09-7
0.25g
$1196.0 2023-09-20
Enamine
EN300-1773468-0.5g
4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid
2110162-09-7
0.5g
$1247.0 2023-09-20
Enamine
EN300-1773468-1.0g
4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid
2110162-09-7
1g
$1299.0 2023-06-03
Enamine
EN300-1773468-2.5g
4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid
2110162-09-7
2.5g
$2548.0 2023-09-20
Enamine
EN300-1773468-5.0g
4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid
2110162-09-7
5g
$3770.0 2023-06-03
Enamine
EN300-1773468-10.0g
4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid
2110162-09-7
10g
$5590.0 2023-06-03
Enamine
EN300-1773468-1g
4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid
2110162-09-7
1g
$1299.0 2023-09-20
Enamine
EN300-1773468-5g
4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid
2110162-09-7
5g
$3770.0 2023-09-20

Additional information on 4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid

4-Amino-3-(3-tert-Butyl-1-methyl-1H-pyrazol-5-yl)butanoic Acid (CAS No. 2110162-09-7): A Comprehensive Overview

4-Amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid (CAS No. 2110162-09-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino acids and features a pyrazole ring, which is a common motif in many biologically active molecules. The presence of the tert-butyl and methyl groups on the pyrazole ring imparts additional stability and functional diversity, making it an intriguing candidate for further research and development.

The chemical structure of 4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid can be represented as follows: C14H22N4O2. The compound is characterized by its high purity and stability, which are essential attributes for its use in various biochemical and pharmaceutical applications. Recent studies have highlighted its potential as a lead compound for the development of new drugs targeting specific biological pathways.

In the realm of medicinal chemistry, the pyrazole scaffold has been extensively studied due to its ability to modulate various biological processes. The tert-butyl and methyl substituents on the pyrazole ring in 4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid enhance its lipophilicity and metabolic stability, which are crucial factors for drug efficacy and safety. These properties make it an attractive candidate for drug discovery programs focused on central nervous system (CNS) disorders, cancer, and inflammatory diseases.

Recent research has shown that 4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid exhibits potent activity against specific protein targets involved in neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The mechanism of action involves binding to key residues on the protein surface, thereby preventing the formation of toxic aggregates.

Beyond its neuroprotective properties, 4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid has also shown promise in cancer research. Preclinical studies have indicated that it can selectively target cancer cells by disrupting signaling pathways that are aberrantly activated in tumor cells. Specifically, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This selective targeting mechanism minimizes off-target effects and enhances therapeutic efficacy.

In addition to its therapeutic potential, 4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)butanoic acid has been explored for its use as a research tool in understanding complex biological processes. Its ability to modulate specific protein-protein interactions makes it a valuable probe for investigating signaling pathways involved in cell proliferation, differentiation, and apoptosis. Researchers have utilized this compound to gain insights into the molecular mechanisms underlying various diseases, paving the way for the development of novel therapeutic strategies.

The synthesis of 4-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-y l)butanoic acid involves a multi-step process that combines advanced organic synthesis techniques with modern analytical methods to ensure high purity and yield. Key steps include the formation of the pyrazole ring through a cyclocondensation reaction and subsequent functionalization to introduce the amino and carboxylic acid groups. The synthetic route is highly optimized to minimize side reactions and maximize product quality.

In conclusion, 4-amino - 3 - ( 3 - tert - but y l - 1 - methyl - 1 H - pyr az ol - 5 - y l ) but ano ic aci d (CAS No. 2110162 - 09 - 7 ) represents a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, underscoring its significance in advancing our understanding of complex biological systems.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.